![molecular formula C18H15O3PS B3048385 3-(Diphenylphosphanyl)benzene-1-sulfonic acid CAS No. 16704-71-5](/img/structure/B3048385.png)
3-(Diphenylphosphanyl)benzene-1-sulfonic acid
Overview
Description
3-(Diphenylphosphanyl)benzene-1-sulfonic acid is a chemical compound with the molecular formula C18H15O3PS . It is a powder at room temperature .
Molecular Structure Analysis
The molecular weight of this compound is 342.36 . Its InChI Code is 1S/C18H15O3PS/c19-23(20,21)18-13-7-12-17(14-18)22(15-8-3-1-4-9-15)16-10-5-2-6-11-16/h1-14H,(H,19,20,21) .Physical And Chemical Properties Analysis
This compound is a powder at room temperature .Scientific Research Applications
Sulfonation Reactions
Benzene sulfonic acid derivatives, including those related to 3-(Diphenylphosphanyl)benzene-1-sulfonic acid, are key intermediates in sulfonation reactions. The reaction of deactivated benzene derivatives with sulfur trioxide has been studied, revealing insights into the sulfonation process and the formation of sulfonic acid derivatives (Zou You, 1995). These reactions are crucial for introducing sulfonic acid groups into aromatic compounds, which can alter their chemical properties and reactivity.
Catalysis and Synthesis
Phosphanyl-substituted compounds, like this compound, can act as ligands in catalytic systems due to their ability to bind to metals. For instance, a study demonstrated the use of a phosphanyl-substituted benzo-1,3,2-dioxaborol as a bifunctional Lewis donor-acceptor unit, showcasing its potential in catalysis and organometallic synthesis (Samir H. Chikkali et al., 2008). Such compounds can serve as building blocks for main chain organometallic polymers or multimetallic complexes.
Electrochemical Applications
Diphenyl sulfone derivatives, which share structural similarities with this compound, have been explored for their electrochemical properties. The electrochemical reduction of diphenyl sulfone in aprotic solvent has been investigated, revealing insights into reduction mechanisms that could be relevant for the study of sulfone and phosphanyl functional groups (James A. Cox & C. L. Ozment, 1974). These findings can inform the development of electrochemical sensors or catalysts involving similar compounds.
Environmental Applications
The oxidation of polychlorinated diphenyl sulfides by ferrate(VI) demonstrates the potential of sulfone and sulfide compounds in environmental remediation. The study provides insights into the kinetics, degradation, and oxidized products of such reactions, which could be relevant for the detoxification of similar compounds in the environment (Jing Chen et al., 2018).
Safety and Hazards
properties
IUPAC Name |
3-diphenylphosphanylbenzenesulfonic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15O3PS/c19-23(20,21)18-13-7-12-17(14-18)22(15-8-3-1-4-9-15)16-10-5-2-6-11-16/h1-14H,(H,19,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ITPOKAFWZBFZCV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC(=CC=C3)S(=O)(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15O3PS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00276743 | |
Record name | 3-(diphenylphosphanyl)benzene-1-sulfonic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00276743 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
342.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
16704-71-5 | |
Record name | 3-(diphenylphosphanyl)benzene-1-sulfonic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00276743 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-(diphenylphosphanyl)benzene-1-sulfonic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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